Cas no 888926-71-4 (6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid)

6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid structure
888926-71-4 structure
Product Name:6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
CAS No:888926-71-4
MF:C18H14BrNO2
MW:356.213263988495
CID:871378
Update Time:2023-08-03

6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
    • 6-Bromo-2-(3,4-dimethyl-phenyl)-quinoline-4-carboxylic acid
    • 6-bromo-2-(3,4-dimethylphenyl)-quinoline-4-carboxylic acid
    • PubChem6165
    • Oprea1_101349
    • STK330767
    • 1239AE
    • BBL013718
    • ST033583
    • BC003101
    • R5169
    • 2-(3,4-dimethylphenyl)-6-bromoquinoline-4-carboxylic acid
    • 6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
    • Inchi: 1S/C18H14BrNO2/c1-10-3-4-12(7-11(10)2)17-9-15(18(21)22)14-8-13(19)5-6-16(14)20-17/h3-9H,1-2H3,(H,21,22)
    • InChI Key: DSFQRRFDCGCSST-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C(=O)O)=CC(C1=CC=C(C)C(C)=C1)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 416
  • Topological Polar Surface Area: 50.2
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